Cas no 190774-54-0 (4-Fluoro-2-(trifluoromethyl)phenyl Isocyanate)

• Product Name: 4-Fluoro-2-(trifluoromethyl)phenyl Isocyanate
• CAS No: 190774-54-0
• MF: C₈H₃F₄NO
• MW: 205.109135866165
• MDL: MFCD00673071
• CID: 229255
• PubChem ID: 2733382
• Update Time: 2025-04-19

4-Fluoro-2-(trifluoromethyl)phenyl Isocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,4-fluoro-1-isocyanato-2-(trifluoromethyl)-
• 4-fluoro-1-isocyanato-2-(trifluoromethyl)benzene
• 472212_ALDRICH
• AC1MBYR8
• AC1Q4MI7
• ACMC-20amim
• CTK4E0483
• SBB006635
• TIMTEC-BB SBB006635
• 4-FLUORO-2-(TRIFLUOROMETHYL)PHENYL ISOCYANATE
• Benzene, 4-fluoro-1-isocyanato-2-(trifluoromethyl)- (9CI)
• 4-Fluoro-2-(trifluoromethyl)phenyl isocyanate,98%
• 4-FLUORO-2-(TRIFLUOROMETHYL)PHENYL ISOCYANATE 97%
• 190774-54-0
• FT-0643798
• 4-fluoro-1-isocyanato-2-trifluoromethyl-benzene
• AKOS015916385
• A813435
• 4-Fluoro-2-(trifluoromethyl)phenyl isocyanate, 97%
• SCHEMBL424482
• EN300-322518
• J-012317
• Benzene, 4-fluoro-1-isocyanato-2-(trifluoromethyl)-
• DTXSID40369880
• DB-044743
• 4-Fluoro-2-(trifluoromethyl)phenylisocyanate
• 4-Fluoro-2-(trifluoromethyl)phenyl Isocyanate

• MDL： MFCD00673071
• Inchi： 1S/C8H3F4NO/c9-5-1-2-7(13-4-14)6(3-5)8(10,11)12/h1-3H
• InChI Key： MNANIHSTOUUFNY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1N=C=O)F)(F)F

Computed Properties

• Exact Mass: 205.01500
• Monoisotopic Mass: 205.01507637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.43 g/mL at 25 °C(lit.)
• Boiling Point: 52 °C/2.5 mmHg(lit.)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Refractive Index: n20/D 1.461(lit.)
• PSA: 29.43000
• LogP: 2.81180
• Solubility: Not available
• Vapor Pressure: 0.6±0.4 mmHg at 25°C

4-Fluoro-2-(trifluoromethyl)phenyl Isocyanate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H314-H332
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2922 8/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-34
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Safety Term：S26-27-36/37/39-45
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes